Oxazole-2-carboxylic acid hydrazide

• IUPAC Name: 1,3-oxazole-2-carbohydrazide
• InChI: InChI=1S/C4H5N3O2/c5-7-3(8)4-6-1-2-9-4/h1-2H,5H2,(H,7,8)
• InChI Key: VXJFZRUFEGHQQC-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=N1)C(=O)NN
• Molecular Formula: C4H5N3O2
• DSSTOX Substance ID: DTXSID80459698
• Molecular Weight: 127.10 g/mol
• CAS RN: 90831-48-4

Description

Oxazole-2-carboxylic acid hydrazide is an organic compound, which is a hydrazide derivative of oxazole-2-carboxylic acid. It has a wide range of applications in scientific research, particularly in the field of medicinal chemistry. The compound has a variety of biochemical and physiological effects, as well as advantages and limitations for laboratory experiments.

Scientific Research Applications

• Scientific Field: Organic Chemistry

  • Oxazoles and their derivatives are widely used in organic chemistry. They are part of a larger class of compounds known as heterocyclic compounds.

• Summary of the Application

  • Oxazoles are used in the development of advanced materials, such as electroluminescent and electron-transport materials. They also have a variety of biological effects such as antiviral, antitumor, and anti-inflammatory activities.
  • Acyl hydrazides, like Oxazole-2-carboxylic acid hydrazide, are used in the synthesis of 1,3,4-oxadiazoles. These compounds are valued for their low-lipophilicity in drug development.

• Methods of Application or Experimental Procedures

  • A new approach to 1,3,4-oxadiazoles is described wherein α-bromo nitroalkanes are coupled to acyl hydrazides to deliver the 2,5-disubstituted oxadiazole directly. This avoids a 1,2-diacyl hydrazide intermediate.
  • The non-dehydrative conditions for oxadiazole synthesis are particularly notable, in contrast to alternatives reliant on highly oxophilic reagents to effect cyclization of unsymmetrical 1,2-diacyl hydrazides.

• Results or Outcomes

  • The mild conditions for oxadiazole synthesis are punctuated by the straightforward removal of co-products by a standard aqueous wash.
  • Access to new building blocks of oxadiazole-substituted secondary amines is improved by leveraging chiral α-bromo nitroalkane or amino acid hydrazide substrates.

• Scientific Field: Medicinal Chemistry

  • Summary of the Application : Oxadiazoles, which can be synthesized from acyl hydrazides, have been found to have a wide range of medicinal applications. They have been used as anticancer, vasodilator, anticonvulsant, and antidiabetic agents.
  • Methods of Application or Experimental Procedures : The synthesis of oxadiazoles involves the cyclization of benzophenone hydrazide, followed by the nucleophilic alkylation of the heterocyclic scaffold.
  • Results or Outcomes : The synthesized compounds were screened for anticancer activity. One of the compounds, 7h, showed promising in-vitro anti-cancer activities against the MCF-7 and KB cell lines.

• Scientific Field: Material Science

  • Summary of the Application : Oxadiazoles have been utilized in material science due to their high energy molecules.
  • Methods of Application or Experimental Procedures : The synthesis of oxadiazoles involves the cyclization of acyl hydrazides.
  • Results or Outcomes : The synthesized oxadiazoles have been used as high energy molecules or energetic materials, ionic salts, and pharmaceutical compounds.

• Scientific Field: Industrial Chemistry

  • Summary of the Application : Acid hydrazides and their derivatives have wide applications in industry, such as in the manufacturing of polymers, glues, etc.
  • Methods of Application or Experimental Procedures : The specific methods of application in industrial chemistry would depend on the specific use case.
  • Results or Outcomes : The outcomes would also depend on the specific use case.

• Scientific Field: Antimicrobial Research

  • Summary of the Application : Some hydrazide derivatives have shown significant antibacterial activity.
  • Methods of Application or Experimental Procedures : The specific methods of application in antimicrobial research would depend on the specific use case.
  • Results or Outcomes : One compound exhibited significant antibacterial activity at all concentrations in comparison with streptomycin used as a positive control.

• Scientific Field: High Energy Molecules

  • Summary of the Application : Oxadiazoles, which can be synthesized from acyl hydrazides, have been established as potential high-energy core. Their derivatives have shown favorable oxygen balance and positive heat of formations.
  • Methods of Application or Experimental Procedures : The synthesis of oxadiazoles involves the cyclization of acyl hydrazides.
  • Results or Outcomes : The variation in the properties of oxadiazoles allows these molecules to be utilized as high energy molecules or energetic materials.

• Scientific Field: Ionic Salts

  • Summary of the Application : Oxadiazoles, which can be synthesized from acyl hydrazides, have been utilized in the creation of ionic salts.
  • Methods of Application or Experimental Procedures : The synthesis of oxadiazoles involves the cyclization of acyl hydrazides.
  • Results or Outcomes : The synthesized oxadiazoles have been used as ionic salts.

Citations

オキサゾールカルボン酸誘導体の合成について(第1 報)

齋藤徳男， 田中千秋 - YAKUGAKU ZASSHI, 1956 - jstage.jst.go.jp

Three kinds of oxazole-carboxylic acids were prepared. Cyclization of ethoxalyl-aminoacetophenone (I) with phosphoryl chloride in benzene afforded ethyl 5-phenyloxazole-2-…

Number of citations: 2 www.jstage.jst.go.jp